Cas no 1691-13-0 (Ethene, 1,2-difluoro-(9CI))

• Product Name: Ethene, 1,2-difluoro-(9CI)
• CAS No: 1691-13-0
• Molecular Formula: C₂H₂F₂
• Molecular Weight: 64.03408
• CID: 209751
• PubChem ID: 14841

Ethene, 1,2-difluoro-(9CI) Properties

Names and Identifiers

• Ethene, 1,2-difluoro-(9CI)
• 1,2-DIFLUOROETHYLENE
• 1,2-Difluor-aethylen
• 1,2-DIFLUOROETHENE
• 1,2-Difluoroethylene(FC-1132)
• 1,2-fluoroethene
• cis-,trans-1,2-difluoroethene
• cis-vinylene difluoride
• FC-1132
• Vinylene difluoride
• 1,2-Difluoroethylene(FC-1132)95%
• Vinylenfluorid
• DTXSID80937587
• A811056
• 1691-13-0
• EINECS 216-886-9
• 1,2-bis(fluoranyl)ethene
• FT-0606400

• InChIKey： WFLOTYSKFUPZQB-OWOJBTEDSA-N
• Inchi： InChI=1S/C2H2F2/c3-1-2-4/h1-2H/b2-1+
• SMILES： F/C=C/F

Computed Properties

• Exact Mass: 64.01250
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 64.012456
• Heavy Atom Count: 4
• Complexity: 19.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.39660
• PSA: 0.00000
• Refractive Index: 1.282
• Boiling Point: -28
• Density: 0.969

Ethene, 1,2-difluoro-(9CI) Security Information

Ethene, 1,2-difluoro-(9CI) Customs Data

• HS CODE：2903399090
• Customs Data：

  China Customs Code:

  2903399090

  Overview:

  2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides